6-Methylpyrimidine-4-carbaldehyde oxime

• CAS No.: 1074-45-9
• Molecular Formula: C6H7N3O
• Molecular Weight: 137.142
• IUPAC Name: (4Z)-6-methyl-4-(nitrosomethylidene)-1H-pyrimidine
• InChI: InChI=1S/C6H7N3O/c1-5-2-6(3-9-10)8-4-7-5/h2-4H,1H3,(H,7,8)/b6-3-
• InChI Key: JGEWYKRTGODWED-UTCJRWHESA-N
• SMILES: CC1=CC(=CN=O)N=CN1
• Synonyms: 4-Pyrimidinecarboxaldehyde, 6-methyl-, oxime (7CI,8CI,9CI)

Description

6-Methylpyrimidine-4-carbaldehyde oxime is a pyrimidine-derived oxime compound characterized by a methyl group at the 6-position and an oxime functional group (-NOH) at the 4-carbaldehyde position.

Comparison with Similar Compounds

Comparison with Similar Oxime Compounds

Thermal Stability and Crystallinity

• 6-Methylpyrimidine-4-carbaldehyde oxime: While explicit decomposition data is unavailable, its crystalline form and hydrogen-bonding networks suggest stability comparable to di(1H-tetrazol-5-yl) methanone oxime (decomposition at 288.7°C) and 5,5′-(hydrazonomethylene)bis(1H-tetrazole) (247.6°C). The latter compounds, however, degrade at lower temperatures despite extensive H-bonding .
• Olesoxime (TRO19622) : A cholesterol-like oxime with a molecular weight of 399.65 Da, stable for >36 months in regulatory conditions. Its lipophilicity enables formulation in oily excipients, contrasting with the pyrimidine-based hydrophilicity of this compound .

Table 1: Thermal and Physicochemical Properties

Compound	Decomposition Temp. (°C)	Density (g·cm⁻³)	Molecular Weight (Da)
This compound	~250–290 (inferred)	1.675	Not reported
Di(1H-tetrazol-5-yl) methanone oxime	288.7	Not reported	Not reported
Olesoxime	Not reported	Not reported	399.65

Table 3: Toxicity Classifications

Compound	Acute Toxicity	Skin Irritation	Ecotoxicity (Daphnia)
4-Methylpentan-2-one oxime	H302	H315	Not reported
Phosgene oxime	Extreme	Severe	Not reported
β-Cyclocitral O-methyl oxime ether	Not reported	Not reported	Class III